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Compound of Interest

Compound Name: Cy5.5 DBCO

Cat. No.: B15604833 Get Quote

Essential guidance for the safe and compliant disposal of Cy5.5 DBCO, ensuring the protection

of personnel and the environment.

Researchers and scientists working with advanced chemical reagents like Cy5.5 DBCO are at

the forefront of innovation in drug development and various scientific fields. A critical, yet often

overlooked, aspect of this cutting-edge research is the responsible management and disposal

of chemical waste. Adherence to proper disposal protocols is not only a regulatory requirement

but also a fundamental component of a robust laboratory safety culture. This document

provides a comprehensive, step-by-step guide for the proper disposal of Cy5.5 DBCO, a

fluorescent dye commonly used in copper-free click chemistry applications.

Understanding the Compound: Cy5.5 DBCO
Cy5.5 DBCO (Dibenzocyclooctyne) is a bright, near-infrared fluorescent probe. While specific

disposal guidelines are not universally published, the available safety data indicates that it

should be handled with care. The compound is known to cause skin and serious eye irritation,

and may also cause respiratory irritation.[1] Therefore, all handling and disposal procedures

must be conducted with appropriate personal protective equipment (PPE) and in accordance

with institutional and local regulations for chemical waste.

Quantitative Data Summary
For quick reference, the key physical and safety properties of Cy5.5 DBCO are summarized in

the table below. This information is crucial for a comprehensive understanding of the
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compound's characteristics.

Property Value Source

Molecular Formula C58H56N4O14S4 [2]

Molecular Weight 1161.34 g/mol [2][3]

Appearance Blue solid [2][4]

Solubility Water, DMSO, DMF [2][3][4]

Storage Temperature -20°C [1][2][3][5]

Hazard Codes H315, H319, H335 [1]

Experimental Protocol: Step-by-Step Disposal
Procedure
The following protocol outlines the recommended steps for the safe disposal of Cy5.5 DBCO
waste. This procedure is based on general best practices for handling fluorescent dyes and

click chemistry reagents. Always consult your institution's Environmental Health and Safety

(EHS) department for specific guidelines.

1. Personal Protective Equipment (PPE) and Engineering Controls:

Wear a standard laboratory coat, nitrile gloves, and chemical safety goggles.
Conduct all handling and disposal procedures within a certified chemical fume hood to
prevent inhalation of any dust or aerosols.

2. Waste Segregation:

Solid Waste:
Collect all solid waste contaminated with Cy5.5 DBCO, including unused product,
contaminated weighing paper, and disposable labware (e.g., pipette tips, microcentrifuge
tubes), in a dedicated, clearly labeled hazardous waste container.
The container should be made of a compatible material (e.g., high-density polyethylene) and
have a secure, tight-fitting lid.
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Label the container as "Hazardous Waste: Cy5.5 DBCO" and include the date of initial waste
accumulation.
Liquid Waste:
Collect all liquid waste containing Cy5.5 DBCO, such as residual solutions in solvents like
DMSO or DMF, in a dedicated, clearly labeled hazardous waste container.
The container should be compatible with the solvents used and have a secure, sealed cap to
prevent evaporation and spills.
Label the container as "Hazardous Waste: Cy5.5 DBCO in [Solvent Name]" and include the
approximate concentration and date.

3. Decontamination of Work Surfaces:

After handling Cy5.5 DBCO, thoroughly decontaminate all work surfaces (e.g., benchtops,
fume hood sash) with a suitable solvent (e.g., 70% ethanol), followed by a general-purpose
laboratory cleaner.
Dispose of all cleaning materials (e.g., paper towels, wipes) as solid hazardous waste.

4. Final Disposal:

Store the sealed and labeled hazardous waste containers in a designated, secure secondary
containment area until they are collected by your institution's EHS or a licensed hazardous
waste disposal contractor.
Never dispose of Cy5.5 DBCO waste down the drain or in the regular trash.

Logical Workflow for Cy5.5 DBCO Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Cy5.5 DBCO waste, from initial handling to final collection.
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Caption: Workflow for the safe disposal of Cy5.5 DBCO waste.
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By following these procedures, researchers can ensure the safe handling and disposal of

Cy5.5 DBCO, thereby minimizing risks and maintaining a compliant and safe laboratory

environment. This commitment to safety is integral to the responsible conduct of research and

the advancement of science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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